![molecular formula C24H32N4O B5294366 N-benzyl-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide](/img/structure/B5294366.png)
N-benzyl-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound belongs to the class of piperidine derivatives and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N-benzyl-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide is not fully understood. However, it has been proposed that the compound interacts with various targets in the body such as enzymes, receptors, and ion channels. The compound has been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine. The compound has also been shown to interact with nicotinic and muscarinic receptors, which are involved in neurotransmission.
Biochemical and Physiological Effects:
N-benzyl-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been shown to have various biochemical and physiological effects. In cancer cells, the compound has been shown to induce apoptosis and inhibit cell growth. In Alzheimer's disease and Parkinson's disease, the compound has been shown to have neuroprotective effects and improve cognitive function. The compound has also been shown to have anti-inflammatory effects and reduce oxidative stress.
Advantages and Limitations for Lab Experiments
One of the advantages of N-benzyl-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide is its potential therapeutic applications in various diseases. The compound has been shown to have significant effects on cancer cells, Alzheimer's disease, and Parkinson's disease. However, one of the limitations of the compound is its low solubility in water, making it difficult to administer in vivo.
Future Directions
There are several future directions for the research of N-benzyl-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide. One of the directions is to study the compound's potential therapeutic applications in other diseases such as multiple sclerosis and epilepsy. Another direction is to develop more efficient synthesis methods for the compound, which would increase its availability for research. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its interactions with various targets in the body.
Conclusion:
In conclusion, N-benzyl-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound has been synthesized using various methods and has been shown to have significant effects on cancer cells, Alzheimer's disease, and Parkinson's disease. However, further research is needed to fully understand the mechanism of action of the compound and its potential applications in other diseases.
Synthesis Methods
The synthesis of N-benzyl-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been reported in various studies. One of the most commonly used methods involves the reaction of 1-benzylpiperidin-4-one with 3-pyridinecarboxaldehyde in the presence of ammonium acetate and acetic acid. The reaction mixture is then refluxed for several hours, and the resulting product is purified using various techniques such as column chromatography or recrystallization.
Scientific Research Applications
N-benzyl-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. In Alzheimer's disease and Parkinson's disease, the compound has been shown to have neuroprotective effects and improve cognitive function.
properties
IUPAC Name |
N-benzyl-1-[1-(pyridin-3-ylmethyl)piperidin-4-yl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32N4O/c29-24(26-17-20-6-2-1-3-7-20)22-9-5-13-28(19-22)23-10-14-27(15-11-23)18-21-8-4-12-25-16-21/h1-4,6-8,12,16,22-23H,5,9-11,13-15,17-19H2,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJKHQNHSURJVLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2CCN(CC2)CC3=CN=CC=C3)C(=O)NCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.